N-[(4-Bromo-1,2-thiazol-5-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine;dihydrochloride

• IUPAC Name: N-[(4-bromo-1,2-thiazol-5-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C9H10BrN3S2.2ClH/c10-7-5-13-15-8(7)6-11-2-1-9-12-3-4-14-9;;/h3-5,11H,1-2,6H2;2*1H
• InChI Key: OXYSEKSDBHTDQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)CCNCC2=C(C=NS2)Br.Cl.Cl
• Molecular Formula: C9H12BrCl2N3S2
• Molecular Weight: 377.2 g/mol

Description

N-[(4-Bromo-1,2-thiazol-5-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine dihydrochloride is a heterocyclic organic compound . Its chemical structure consists of a five-membered thiazole ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are part of the azole heterocycles, which also include imidazoles and oxazoles. The compound exhibits interesting biological activities and has been studied extensively.

Molecular Structure Analysis

The molecular structure of N-[(4-Bromo-1,2-thiazol-5-yl)methyl]-2-(1,3-thiazol-2-yl)ethanamine dihydrochloride reveals its planar thiazole ring. The aromaticity arises from the delocalization of a lone pair of π-electrons on the sulfur atom. The C-5 atom is susceptible to electrophilic substitution, while the C-2 atom can undergo nucleophilic substitution. The compound’s chemical shift of ring proton falls within the range of 7.27 to 8.77 ppm.

Physical And Chemical Properties Analysis

• Natural Occurrence : Thiazole is found in Vitamin B1 (thiamine), which plays a role in energy release and nervous system function.